Cas no 86410-47-1 (5-Pyrimidinecarboxylic acid, 2-(hexadecylamino)- (9CI))

5-Pyrimidinecarboxylic acid, 2-(hexadecylamino)- (9CI) structure
86410-47-1 structure
Product Name:5-Pyrimidinecarboxylic acid, 2-(hexadecylamino)- (9CI)
CAS No:86410-47-1
MF:C21H37N3O2
MW:363.537385702133
CID:991618
PubChem ID:20503584
Update Time:2025-04-20

5-Pyrimidinecarboxylic acid, 2-(hexadecylamino)- (9CI) Chemical and Physical Properties

Names and Identifiers

    • 5-Pyrimidinecarboxylic acid, 2-(hexadecylamino)- (9CI)
    • 2-(hexadecylamino)pyrimidine-5-carboxylic acid
    • 86410-47-1
    • CHEMBL31512
    • 5-pyrimidinecarboxylic acid,2-(hexadecylamino)-
    • Inchi: 1S/C21H37N3O2/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-15-16-22-21-23-17-19(18-24-21)20(25)26/h17-18H,2-16H2,1H3,(H,25,26)(H,22,23,24)
    • InChI Key: VMBXUQXVTQTXOE-UHFFFAOYSA-N
    • SMILES: OC(C1C=NC(=NC=1)NCCCCCCCCCCCCCCCC)=O

Computed Properties

  • Exact Mass: 363.28857743g/mol
  • Monoisotopic Mass: 363.28857743g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 26
  • Rotatable Bond Count: 17
  • Complexity: 331
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 7.8
  • Topological Polar Surface Area: 75.1Ų
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